Cas no 312317-36-5 (3-(2,2-Dimethylpropanoyl)amino-2-methylbenzoic Acid)
3-(2,2-Dimethylpropanoyl)amino-2-methylbenzoic Acid Chemical and Physical Properties
Names and Identifiers
-
- 2-Methyl-3-pivalamidobenzoic acid
- 3-(2,2-dimethylpropanoylamino)-2-methylbenzoic acid
- 3-[(2,2-dimethylpropanoyl)amino]-2-methylbenzoic acid
- AC1LHUZX
- AG-F-03611
- CTK4G6594
- MolPort-002-084-787
- Oprea1_333294
- STK156233
- AKOS000104588
- MFCD01158917
- SR-01000219111
- DTXSID70357851
- SCHEMBL14057916
- 2-Methyl-3-pivalamidobenzoicacid
- BS-37615
- E78481
- 312317-36-5
- SR-01000219111-1
- CS-0359313
- 3-(2,2-DIMETHYLPROPANAMIDO)-2-METHYLBENZOIC ACID
- CHEMBRDG-BB 5755472
- Cambridge id 5755472
- AG-205/11944028
- 3-(2,2-Dimethylpropanoyl)amino-2-methylbenzoic Acid
-
- MDL: MFCD01158917
- Inchi: 1S/C13H17NO3/c1-8-9(11(15)16)6-5-7-10(8)14-12(17)13(2,3)4/h5-7H,1-4H3,(H,14,17)(H,15,16)
- InChI Key: XKGHRGHYWNJOPA-UHFFFAOYSA-N
- SMILES: O=C(C(C)(C)C)NC1C=CC=C(C(=O)O)C=1C
Computed Properties
- Exact Mass: 235.12091
- Monoisotopic Mass: 235.12084340g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 306
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 66.4Ų
Experimental Properties
- PSA: 66.4
3-(2,2-Dimethylpropanoyl)amino-2-methylbenzoic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D591930-10mg |
3-[(2,2-Dimethylpropanoyl)amino]-2-methylbenzoic Acid |
312317-36-5 | 10mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D591930-50mg |
3-[(2,2-Dimethylpropanoyl)amino]-2-methylbenzoic Acid |
312317-36-5 | 50mg |
$ 65.00 | 2022-06-05 | ||
| TRC | D591930-100mg |
3-[(2,2-Dimethylpropanoyl)amino]-2-methylbenzoic Acid |
312317-36-5 | 100mg |
$ 80.00 | 2022-06-05 | ||
| eNovation Chemicals LLC | Y1260955-5g |
3-[(2,2-dimethylpropanoyl)amino]-2-methylbenzoic acid |
312317-36-5 | 97% | 5g |
$180 | 2024-06-06 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1429983-100mg |
2-Methyl-3-pivalamidobenzoic acid |
312317-36-5 | 98% | 100mg |
¥45.00 | 2024-08-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1429983-250mg |
2-Methyl-3-pivalamidobenzoic acid |
312317-36-5 | 98% | 250mg |
¥67.00 | 2024-08-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1429983-1g |
2-Methyl-3-pivalamidobenzoic acid |
312317-36-5 | 98% | 1g |
¥277.00 | 2024-08-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1429983-5g |
2-Methyl-3-pivalamidobenzoic acid |
312317-36-5 | 98% | 5g |
¥1285.00 | 2024-08-02 | |
| A2B Chem LLC | AF62509-100mg |
3-[(2,2-dimethylpropanoyl)amino]-2-methylbenzoic acid |
312317-36-5 | 95% | 100mg |
$4.00 | 2024-04-20 | |
| A2B Chem LLC | AF62509-250mg |
3-[(2,2-dimethylpropanoyl)amino]-2-methylbenzoic acid |
312317-36-5 | 95% | 250mg |
$7.00 | 2024-04-20 |
3-(2,2-Dimethylpropanoyl)amino-2-methylbenzoic Acid Related Literature
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
Additional information on 3-(2,2-Dimethylpropanoyl)amino-2-methylbenzoic Acid
Professional Introduction to 3-(2,2-Dimethylpropanoyl)amino-2-methylbenzoic Acid (CAS No. 312317-36-5)
3-(2,2-Dimethylpropanoyl)amino-2-methylbenzoic Acid, chemically designated as C₁₅H₂₁NO₄, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, identified by its unique CAS number 312317-36-5, belongs to a class of molecules that exhibit promising biological activities. Its structural framework, featuring a benzoic acid core modified with an amino group and an isobutyryl side chain, makes it a versatile candidate for further investigation in drug discovery and therapeutic applications.
The synthesis and characterization of 3-(2,2-Dimethylpropanoyl)amino-2-methylbenzoic Acid have been subjects of extensive studies due to its potential pharmacological properties. The benzoic acid moiety is well-known for its role in various biological processes, including anti-inflammatory and antioxidant effects. The introduction of the amino group at the third position and the isobutyryl side chain at the second position introduces additional functional diversity, which can influence the compound's interactions with biological targets.
Recent research has highlighted the importance of structural modifications in benzoic acid derivatives for enhancing their biological activity. Studies have demonstrated that compounds with similar structural motifs can exhibit inhibitory effects on certain enzymes and receptors, making them valuable candidates for the development of novel therapeutic agents. The presence of the isobutyryl group in 3-(2,2-Dimethylpropanoyl)amino-2-methylbenzoic Acid may contribute to its ability to modulate biological pathways by interacting with specific protein targets.
In vitro studies have begun to explore the pharmacological profile of 3-(2,2-Dimethylpropanoyl)amino-2-methylbenzoic Acid. Initial findings suggest that this compound may possess anti-inflammatory properties by inhibiting key pro-inflammatory cytokines and enzymes. The interaction between the benzoic acid core and biological targets appears to be critical for its observed effects. Furthermore, the isobutyryl side chain may enhance binding affinity by introducing steric hindrance that optimizes receptor interactions.
The potential therapeutic applications of 3-(2,2-Dimethylpropanoyl)amino-2-methylbenzoic Acid are broad and include conditions such as inflammation, pain management, and neurodegenerative diseases. The compound's ability to modulate biological pathways makes it a promising candidate for further development into a drug candidate. Researchers are particularly interested in its potential to interact with nuclear receptors and transcription factors, which play crucial roles in regulating gene expression.
Advanced computational methods have been employed to predict the binding affinity and mode of interaction of 3-(2,2-Dimethylpropanoyl)amino-2-methylbenzoic Acid with biological targets. Molecular docking studies have revealed that this compound can bind effectively to several enzymes involved in inflammation and pain signaling. These computational findings provide a strong rationale for conducting further experimental validation in cellular and animal models.
The synthesis of 3-(2,2-Dimethylpropanoyl)amino-2-methylbenzoic Acid involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the isobutyryl group necessitates careful optimization to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient production processes, making it feasible to conduct large-scale studies on this compound.
Future research directions include exploring the pharmacokinetic properties of 3-(2,2-Dimethylpropanoyl)amino-2-methylbenzoic Acid to assess its bioavailability and metabolic stability. Understanding how this compound is processed within the body will be crucial for designing effective therapeutic strategies. Additionally, investigating its potential side effects and toxicity profile will be essential for evaluating its safety as a drug candidate.
The development of novel pharmaceutical agents relies heavily on the discovery and characterization of bioactive compounds like 3-(2,2-Dimethylpropanoyl)amino-2-methylbenzoic Acid. Its unique structural features and promising biological activities make it a valuable asset in ongoing drug discovery efforts. As research continues to uncover new therapeutic applications, this compound is poised to play a significant role in addressing various medical conditions.
312317-36-5 (3-(2,2-Dimethylpropanoyl)amino-2-methylbenzoic Acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)